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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610 Get Quote

This guide provides troubleshooting and frequently asked questions regarding the removal of

cured Permabond 910, a methyl cyanoacrylate adhesive, from laboratory equipment.

Frequently Asked Questions (FAQs)
Q1: What is the most effective method for removing cured Permabond 910?

A1: The most effective method often combines chemical softening with mechanical removal.[1]

Soaking the bonded area in a suitable solvent to soften the adhesive, followed by gentle

scraping or peeling, is a common approach.[1] For the fastest removal, it is recommended to

combine dissolving, thermal, and physical stress methods.[1]

Q2: What are the recommended solvents for dissolving Permabond 910?

A2: Acetone is a good and readily available solvent for cyanoacrylate adhesives like

Permabond 910.[2][3][4][5] Other effective solvents include Permabond CA Solvent and

nitromethane.[4][5] Polar solvents, in general, will cause severe bond deterioration.[2][3]

Q3: Will water remove cured Permabond 910?

A3: Boiling water can destroy the adhesive bond in less than 24 hours.[2][3] This process is

accelerated if the water is alkaline.[2][3] However, for rapid removal, chemical solvents are

generally more effective.

Q4: Are there any solvents that are ineffective against Permabond 910?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1167610?utm_src=pdf-interest
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://permabond.com/adhesive-removal/
https://permabond.com/adhesive-removal/
https://permabond.com/adhesive-removal/
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
http://www.permabondllc.com/TDS/CAGENERA_TDS.pdf
https://robertmckeown.com/wp-content/uploads/910FS_tds.pdf
https://www.permabond.com/wp-content/uploads/2022/09/910_TDS.pdf
https://permabond.com/permabond-910/
https://www.permabond.com/wp-content/uploads/2022/09/910_TDS.pdf
https://permabond.com/permabond-910/
http://www.permabondllc.com/TDS/CAGENERA_TDS.pdf
https://robertmckeown.com/wp-content/uploads/910FS_tds.pdf
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
http://www.permabondllc.com/TDS/CAGENERA_TDS.pdf
https://robertmckeown.com/wp-content/uploads/910FS_tds.pdf
http://www.permabondllc.com/TDS/CAGENERA_TDS.pdf
https://robertmckeown.com/wp-content/uploads/910FS_tds.pdf
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A4: Yes, non-polar solvents such as gasoline, motor oil, and dioctyl phthalate have a minimal

effect on cured Permabond 910.[2][3]

Q5: Can heat be used to remove Permabond 910?

A5: Yes, applying heat can aid in the removal process. Permabond 910 is a thermoplastic

material that softens at approximately 177°C (350°F).[3] Applying localized heat with a hot air

gun can soften the adhesive, making it easier to peel or scrape away.[1]

Q6: Is it possible to physically break the adhesive bond?

A6: Yes, applying physical stress can be an effective removal method.[1] Cyanoacrylate

adhesives are very strong in tensile strength but have poor peel resistance.[1] Therefore, trying

to peel or pry the bonded components apart can be an effective strategy.[1]

Troubleshooting Guide
Problem: Solvent is not effectively removing the adhesive.

Solution 1: Increase soak time. Ensure the bonded area is fully submerged or in constant

contact with the solvent for an extended period. Cured cyanoacrylate takes time to soften.

Solution 2: Try a different solvent. If acetone is not effective, consider using nitromethane or

a specialized cyanoacrylate remover.

Solution 3: Combine with heat. Gently warm the solvent (ensure proper ventilation and no

ignition sources) or the bonded area before and during solvent application to accelerate the

dissolving process.

Solution 4: Agitate the solvent. Gentle agitation or scrubbing with a solvent-resistant brush

can help the solvent penetrate the adhesive.

Problem: The lab equipment is made of a sensitive plastic that could be damaged by harsh

solvents.

Solution 1: Test a small, inconspicuous area first. Before applying any solvent to the entire

area, test it on a small spot to check for any adverse reactions with the plastic.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1167610?utm_src=pdf-body
http://www.permabondllc.com/TDS/CAGENERA_TDS.pdf
https://robertmckeown.com/wp-content/uploads/910FS_tds.pdf
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://www.benchchem.com/product/b1167610?utm_src=pdf-body
https://robertmckeown.com/wp-content/uploads/910FS_tds.pdf
https://permabond.com/adhesive-removal/
https://permabond.com/adhesive-removal/
https://permabond.com/adhesive-removal/
https://permabond.com/adhesive-removal/
https://permabond.com/es/remove-industrial-adhesive/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution 2: Use a less aggressive solvent. Isopropyl alcohol (isopropanol) is sometimes used

for degreasing surfaces before bonding and may be a milder option to try for removal on

sensitive plastics, though it is less effective than acetone.[5][7][8]

Solution 3: Rely on mechanical and thermal methods. Focus on gentle heating to soften the

adhesive and then carefully use plastic scrapers or wedges to pry the bond apart.

Data Presentation
Table 1: Chemical Resistance of Cured Permabond 910 (Methyl Cyanoacrylate)

Solvent Polarity Effectiveness for Removal

Acetone Polar Good

Nitromethane Polar Good

Isopropyl Alcohol Polar
Deteriorates bond over several

months

Water (Boiling) Polar Destroys bond in < 24 hours

Amines Polar Dissolves the bond rapidly

Gasoline Non-polar Minimal effect

Motor Oil Non-polar Minimal effect

Dioctyl Phthalate Non-polar Minimal effect

This table is a summary based on available chemical resistance data.[2][3] Actual removal

times will vary based on bond thickness, surface area, and application method.

Experimental Protocols
Protocol 1: Chemical Removal of Cured Permabond 910

Safety Precautions: Work in a well-ventilated area. Wear appropriate personal protective

equipment (PPE), including safety glasses and solvent-resistant gloves.
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Surface Preparation: If possible, mechanically remove any excess, bulky adhesive with a

scraper before applying solvent.

Solvent Application:

For small areas, apply the chosen solvent (e.g., acetone) directly to the bond line using a

cotton swab or a dropper.

For larger components, fully immerse the bonded part in a covered container of the

solvent.

Soaking: Allow the component to soak for several hours. The time required will depend on

the thickness of the adhesive.

Mechanical Removal: Once the adhesive has softened, use a plastic or wooden scraper to

gently remove the residue. Avoid using metal tools on sensitive surfaces to prevent

scratching.

Cleaning: After the adhesive is removed, clean the equipment surface with a clean cloth and

a suitable cleaner (e.g., isopropanol) to remove any residual solvent or adhesive.

Drying: Allow the equipment to air dry completely before use.

Mandatory Visualization
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Caption: Workflow for removing cured Permabond 910 from lab equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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